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Compound Name: Dihydromicromelin B

Cat. No.: B15127997 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Dihydromicromelin B is a naturally occurring coumarin, a class of secondary metabolites

found in various plants. It was first isolated from the leaves of Micromelum minutum, a plant

species distributed in tropical and subtropical regions of Asia. While research on

Dihydromicromelin B has been limited, this document provides a comprehensive overview of

its known physical and chemical properties, alongside available biological activity data and

experimental protocols. This guide is intended to serve as a foundational resource for

researchers interested in exploring the therapeutic potential of this compound.

Physical and Chemical Properties
Dihydromicromelin B possesses a distinct molecular structure that contributes to its chemical

characteristics. The fundamental properties are summarized in the table below.
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Property Value Source

CAS Number 94285-06-0 [1][2][3]

Molecular Formula C₁₅H₁₄O₆ [1]

Molecular Weight 290.27 g/mol [1]

Appearance Not Reported

Melting Point Not Reported

Boiling Point 503.0 ± 50.0 °C (Predicted)

Solubility Soluble in DMSO [3][4]

Storage Temperature -20°C or 2-8°C [2][3]

Note: Specific experimental data for appearance, melting point, and detailed solubility in

various solvents are not available in the reviewed literature. The boiling point is a predicted

value.

Spectral Data
The structural elucidation of Dihydromicromelin B was primarily achieved through

spectroscopic techniques. While the original detailed spectra from the initial isolation study

were not fully accessible, subsequent studies have confirmed its structure. A comprehensive

analysis of its spectral data is crucial for its identification and characterization.

¹H NMR, ¹³C NMR, Mass Spectrometry (MS), and Infrared (IR) Spectroscopy: Detailed

experimental spectral data for Dihydromicromelin B, including chemical shifts (δ), coupling

constants (J), and peak assignments, are not publicly available in the reviewed literature. The

initial isolation was reported by Das et al. in 1984, and this publication would be the primary

source for this information.

Biological Activity and Mechanism of Action
Research into the specific biological activities of Dihydromicromelin B is still in its nascent

stages. To date, only one study has reported on its cytotoxic effects.
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Cytotoxicity
A study investigating the chemical constituents of Indonesian Micromelum minutum leaves

evaluated the cytotoxic activity of its isolates against breast cancer cell lines.[5] In this study, a

mixture of Dihydromicromelin A and B was tested and found to be inactive against MCF-7 and

4T1 breast cancer cell lines.[5]

It is important to note that other coumarins isolated from Micromelum minutum have

demonstrated cytotoxic effects against various cancer cell lines, suggesting that minor

structural differences can significantly impact biological activity.[6][7]

Due to the limited available data on the biological activity of Dihydromicromelin B, no

signaling pathways have been elucidated for this specific compound.

Experimental Protocols
Isolation and Purification
The original protocol for the isolation of Dihydromicromelin B is detailed in the 1984 study by

Das et al. A subsequent study by Susidarti et al. in 2021 also isolated a mixture of

Dihydromicromelin A and B. The general workflow for isolating coumarins from Micromelum

minutum is as follows:
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Figure 1. General Workflow for Isolation of Dihydromicromelin B
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Caption: Figure 1. A generalized workflow for the isolation of Dihydromicromelin B from

Micromelum minutum.

Cytotoxicity Assay (MTT Assay)
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The cytotoxicity of Dihydromicromelin B was evaluated using the microculture tetrazolium salt

(MTT) assay.[8] This colorimetric assay measures the reduction of MTT by mitochondrial

succinate dehydrogenase in viable cells.

Figure 2. MTT Assay Workflow
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Caption: Figure 2. Experimental workflow for determining the cytotoxicity of

Dihydromicromelin B using the MTT assay.

Conclusion and Future Directions
Dihydromicromelin B is a structurally characterized natural product with limited biological data

available. The current evidence suggests a lack of significant cytotoxicity against the tested

breast cancer cell lines. However, the diverse biological activities of other coumarins from the

same plant genus warrant further investigation into the pharmacological potential of

Dihydromicromelin B.

Future research should focus on:

Comprehensive Biological Screening: Evaluating the anti-inflammatory, antimicrobial,

antioxidant, and other potential therapeutic activities of pure Dihydromicromelin B.

Mechanism of Action Studies: Elucidating the molecular targets and signaling pathways

involved in any observed biological effects.

Full Spectroscopic Characterization: Publicly depositing the complete ¹H NMR, ¹³C NMR,

MS, and IR data to facilitate future identification and research.

This technical guide provides a summary of the currently available information on

Dihydromicromelin B. It is hoped that this will serve as a valuable starting point for

researchers dedicated to exploring the untapped potential of natural products in drug discovery.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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